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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the migration properties of Dicyclohexyl
Azelate (DCHA) as a plasticizer in Polyvinyl Chloride (PVC) against other common

alternatives. The information presented is supported by experimental data from scientific

literature to assist in making informed decisions for sensitive applications.

Executive Summary
The selection of a plasticizer for PVC, particularly in applications with high safety requirements

such as medical devices and food contact materials, is critically dependent on its migration

characteristics. Low migration is paramount to prevent leaching of the plasticizer into the

surrounding environment. This guide evaluates Dicyclohexyl Azelate, a non-phthalate

plasticizer, and compares its performance with commonly used plasticizers like Di(2-ethylhexyl)

phthalate (DEHP), and alternative plasticizers such as 1,2-Cyclohexane dicarboxylic acid

diisononyl ester (DINCH), Di(2-ethylhexyl) terephthalate (DEHT), and the bio-based plasticizer

Acetyl Tributyl Citrate (ATBC).

While direct quantitative migration data for Dicyclohexyl Azelate is limited in publicly available

literature, its structural characteristics, featuring two cyclohexyl groups, suggest a lower

migration potential compared to linear alkyl chain plasticizers of similar molecular weight. This

is supported by data on analogous structures like Dicyclohexyl Phthalate (DCHP), which has
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demonstrated lower migration than lower-molecular-weight phthalates[1]. The bulkiness and

higher molecular weight imparted by the cyclohexyl rings are expected to hinder its diffusion

through the PVC matrix.

Comparative Analysis of Plasticizer Migration
The following table summarizes the migration data for various plasticizers from PVC into

different simulants, as reported in scientific studies. It is important to note that migration levels

are influenced by factors such as the nature of the simulant, temperature, contact time, and the

initial concentration of the plasticizer in the PVC matrix[2][3][4].
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Plasticizer
Abbreviatio
n

Type Simulant
Migration
Level

Reference

Dicyclohexyl

Azelate
DCHA

Non-

Phthalate
-

Data not

available;

expected to

be low

-

Di(2-

ethylhexyl)

phthalate

DEHP Phthalate

Food

Simulants

(e.g., 50%

ethanol)

High [5][6]

Di(2-

ethylhexyl)

phthalate

DEHP
Intravenous

Solutions
High [6][7]

1,2-

Cyclohexane

dicarboxylic

acid

diisononyl

ester

DINCH
Non-

Phthalate

Food

Simulants
Low [8]

Di(2-

ethylhexyl)

terephthalate

DEHT
Non-

Phthalate

Food

Simulants
Low [5]

Acetyl

Tributyl

Citrate

ATBC
Bio-based

Citrate

Foods

(Microwave

Cooking)

0.4 - 79.8

mg/kg
[9][10]

Acetyl

Tributyl

Citrate

ATBC
Halawa

Tehineh

36.1 mg/kg

(1.46

mg/dm²)

[11]

Di(2-

ethylhexyl)

adipate

DEHA Adipate
Halawa

Tehineh

81.4 mg/kg

(3.31

mg/dm²)

[11]
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Experimental Protocols for Migration Testing
Standardized methods are crucial for the reliable evaluation of plasticizer migration. The most

commonly employed protocols are those developed by ASTM International and the

International Organization for Standardization (ISO).

ASTM D1239 - Standard Test Method for Resistance of
Plastic Films to Extraction by Chemicals
This method is a rapid empirical test to determine the weight loss of a plastic film after

immersion in a specific chemical.[12]

Test Specimen: A plastic film of specified dimensions.

Procedure:

The initial weight of the test specimen is recorded.

The specimen is completely immersed in a chosen liquid simulant (e.g., distilled water,

ethanol, vegetable oil) for a specified time and at a controlled temperature.

After the immersion period, the specimen is removed, dried, and re-weighed.

Data: The migration is reported as the percentage of weight loss of the film.

ISO 177 - Plastics — Determination of migration of
plasticizers
This standard specifies a method to determine the tendency of plasticizers to migrate from a

plastic material into an absorbent material upon contact.

Test Specimen: A disc of the plastic material with a defined diameter and thickness.

Procedure:

The test specimen is placed between two discs of a standard absorbent material.

This "sandwich" is subjected to a specified pressure and temperature for a defined period.
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The loss in mass of the test specimen and the gain in mass of the absorbent discs are

measured.

Data: The migration is calculated based on the change in mass of the specimen and the

absorbent material.

Analysis of Migrated Plasticizers
The quantification of the migrated plasticizer in the simulant is typically performed using

analytical techniques such as:

Gas Chromatography-Mass Spectrometry (GC-MS): A highly sensitive and specific method

for identifying and quantifying volatile and semi-volatile organic compounds.[13]

High-Performance Liquid Chromatography (HPLC): Suitable for the analysis of a wide range

of non-volatile or thermally unstable plasticizers.[14]

Experimental Workflow and Signaling Pathways
The following diagrams illustrate the general workflow for evaluating plasticizer migration and

the logical relationship of factors influencing this process.
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Caption: Experimental workflow for evaluating plasticizer migration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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